Cas no 2684308-79-8 (1-Methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-Methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 2684308-79-8
• MF: C₁₆H₂₁BN₂O₂
• MW: 284.161144018173
• CID: 5086952
• PubChem ID: 91800303
• Update Time: 2026-03-02

1-Methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-Methyl-5-phenyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• AM85234
• D82964
• 1-Methyl-5-phenylpyrazole-4-boronic Acid Pinacol Ester
• DS-9587
• 2684308-79-8
• MFCD28040467
• AKOS025287489
• DB-421750
• SY310826
• 1-METHYL-5-PHENYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOLE

• Inchi： 1S/C16H21BN2O2/c1-15(2)16(3,4)21-17(20-15)13-11-18-19(5)14(13)12-9-7-6-8-10-12/h6-11H,1-5H3
• InChI Key： ILZWJQFSUBJUHI-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C)C=2C2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 284.1696081g/mol
• Monoisotopic Mass: 284.1696081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-Methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Introduction to 1-Methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 2684308-79-8)

1-Methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2684308-79-8, represents a convergence of advanced synthetic methodologies and biological activity exploration. Its molecular structure incorporates a pyrazole core, which is a heterocyclic aromatic ring system known for its broad spectrum of pharmacological applications. The presence of a methyl group at the 1-position and a phenyl group at the 5-position enhances its electronic properties and potential interactions with biological targets. Furthermore, the boronic ester functionality at the 4-position, derived from 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl, makes it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura coupling, which is pivotal in constructing complex molecular architectures.

The significance of this compound lies in its utility as a building block for the synthesis of more intricate pharmacophores. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 1-methyl-5-phenylpyrazole has shown promise in modulating various biological pathways due to its ability to engage with enzymes and receptors with high specificity. The introduction of the boronic ester moiety not only facilitates further chemical manipulation but also hints at its potential role in drug development pipelines targeting diseases where such functional groups are beneficial.

In recent years, there has been a surge in research focusing on boronic acid derivatives due to their unique chemical reactivity and biological efficacy. The use of tetramethyl-substituted dioxaborolanes has been particularly noteworthy because they provide enhanced stability under various reaction conditions while maintaining high reactivity in cross-coupling processes. This stability is crucial for industrial-scale synthesis and for ensuring the integrity of the compound during storage and transport. The application of such boronic esters in pharmaceuticals has led to the development of novel therapeutics that leverage these reactive centers to form covalent bonds with biological targets.

The synthesis of 1-methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole exemplifies the cutting-edge techniques employed in modern organic synthesis. Advanced catalytic systems and optimized reaction conditions have enabled chemists to construct complex molecules with remarkable precision. This compound serves as a testament to the progress made in synthetic chemistry over the past few decades, where challenges such as regioselectivity and functional group compatibility are now routinely addressed through innovative methodologies.

From a medicinal chemistry perspective, the exploration of pyrazole derivatives continues to yield exciting discoveries. Researchers are increasingly interested in how structural modifications can influence bioactivity and pharmacokinetic properties. The combination of a methyl group and a phenyl ring in this compound suggests potential interactions with proteins or nucleic acids that could be exploited for therapeutic purposes. For instance, modifications at these positions might alter binding affinities or metabolic stability, making it a versatile scaffold for drug design.

The role of boronic acids in medicinal chemistry extends beyond simple intermediates; they have been incorporated into active pharmaceutical ingredients (APIs) due to their ability to participate in covalent interactions with biological targets. This has opened up new avenues for drug discovery, particularly in oncology where covalent inhibitors can provide durable responses by irreversibly binding to key enzymes involved in cancer cell proliferation. The utility of tetramethyl-substituted dioxaborolanes further underscores their importance as synthetic tools that enable access to otherwise inaccessible molecular architectures.

Recent studies have highlighted the potential of pyrazole-based compounds in addressing unmet medical needs. For example, derivatives of pyrazole have been investigated for their ability to inhibit kinases that are overactive in certain cancers. The structural features present in 1-methyl-5-phenylpyrazole, such as the pyrazole ring and the phenyl substituent, are reminiscent of known bioactive molecules that have successfully transitioned into clinical use. This suggests that further optimization of this scaffold could lead to novel therapeutics with significant therapeutic potential.

The chemical reactivity of this compound also makes it an attractive candidate for material science applications beyond pharmaceuticals. Boronic esters are known for their ability to form dynamic covalent bonds under specific conditions, which has led to interest in their use as smart materials or components in self-healing polymers. While this application is still largely experimental, it underscores the versatility of compounds like 1-methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole.

In conclusion, 1-methyl-5-phenylpyrazole (CAS No. 2684308-79-8) represents an advanced chemical entity with multiple potential applications across pharmaceuticals and materials science. Its unique structural features—combining a pyrazole core with functionalized boronic ester groups—make it a valuable asset for synthetic chemists and medicinal researchers alike. As our understanding of biological systems grows more sophisticated so too does our capacity to design molecules that can interact with them effectively.